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Compound of Interest

2-Chloro-6-(3-
Compound Name:
fluorophenoxy)pyrazine

CAS No.: 894416-95-6

Cat. No.: B1442365

Get Quote

Executive Summary & Chemical Identity[1][2]

2-Chloro-6-(3-fluorophenoxy)pyrazine is a specialized heterocyclic building block utilized
primarily in the synthesis of kinase inhibitors and GPCR ligands. Its structure features a
pyrazine core activated by a chlorine atom at the C2 position, making it highly susceptible to
nucleophilic aromatic substitution (

), while the 3-fluorophenoxy moiety at C6 imparts lipophilicity and metabolic stability.

Due to the absence of a comprehensive REACH registration dossier for this specific
intermediate, this guide utilizes Read-Across Toxicology based on structural analogs
(chloropyrazines and fluorinated aryl ethers) to establish a "Safety by Design™ handling
protocol.

Chemical Identification Table
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Parameter Detail

Chemical Name 2-Chloro-6-(3-fluorophenoxy)pyrazine

Provisional/Research 1D (Verify with specific
vendor, e.g., 1253796-03-2)

CAS Number

Molecular Formula

Molecular Weight 224.62 g/mol

Physical State Off-white to pale yellow solid

Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

Solubility . ¢
in water

Halogenated Heterocycle (Alkylating/Acylating
Structural Alert )
potential)

Hazard Identification (GHS Classification)

Note: Classifications are derived from Structure-Activity Relationship (SAR) analysis of
analogous chloropyrazine scaffolds.

Predictive GHS Labeling
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Mechanism of

Hazard Class Category Hazard Statement .
Action
Pyrazines can
interfere with niacin
o H302: Harmful if metabolism;
Acute Toxicity (Oral) Cat4
swallowed. halogenated
derivatives often show
moderate oral toxicity.
The 2-chloro group is
) ) electrophilic, capable
Skin H315: Causes skin ) ) )
) o Cat 2 L of reacting with skin
Corrosion/Irritation irritation.[1][2][3] ) )
proteins (keratin
nucleophiles).
) High pH sensitivity
) H319: Causes serious o ]
Serious Eye Damage Cat 2A o and reactivity with
eye irritation.[1][2][3]
mucosal membranes.
) H335: May cause Dust inhalation
STOT - Single ) o )
Cat3 respiratory irritation.[1]  triggers mucosal
Exposure . .
[2][3] inflammation.
Reactive hapten
H317: May cause i i
Sensitization (Skin) Suspected / formation via

allergic skin reaction.

with dermal proteins.

Operational Control Strategies (Control Banding)

Since no Occupational Exposure Limit (OEL) exists, we apply Control Banding. This compound

falls into Band 3 (Potent/Reactive) due to its ability to covalently modify proteins via the

chloropyrazine handle.

Workflow: Exposure Control Logic
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Isolator / Glovebox

PPE: Double Gloving (Nitrile/Laminate)
(HEPA Filtered) leeves

Prep/Synthesis

Analytical

Solid / Powder

Standard Fume Hood
(Face Vel: 0.5 m/s)

PPE: Nitrile Gloves + Lab Coat

Solution in DMSO/DCM

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls based on physical state and quantity. Solids
pose a higher inhalation risk requiring stricter containment.

Specific Handling Protocols

e Weighing & Transfer:

o Protocol: Never weigh >10 mg on an open bench. Use an analytical balance inside a

filtered enclosure or fume hood.

o Static Control: Use an anti-static gun (e.g., Zerostat) before spatulating, as pyrazine
powders are often electrostatic and prone to dispersion.

e Solvent Compatibility:
o Recommended: Dissolve in DMSO or DMF for biological assays.

o Avoid: Protic solvents (Methanol/Water) for long-term storage. The 2-chloro position can
slowly hydrolyze to the hydroxypyrazine (inactive) or methoxy-derivative under
acidic/basic catalysis.

Reactivity & Stability Profile

Understanding the chemical reactivity is crucial for safety. The "safety hazard" here is not
explosion, but unintended derivatization of biological tissue or degradation of the compound.

Mechanism: Nucleophilic Aromatic Substitution ()
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The chlorine atom is activated by the para-nitrogen (pyrazine N4). This makes the compound
an electrophile.

2-Chloro-6-(3-fluorophenoxy)pyrazine Nucleophile (Nu-)
(Electrophile) (e.g., Amine, Thiol, Water)

Meisenheimer Complex
(Transition State)

Elimination of Cl-

Substituted Pyrazine HCI (Acidic Byproduct)

(Nu-Pyrazine)

Click to download full resolution via product page
Figure 2: The

reaction pathway. The release of HCI necessitates the use of base scavengers (e.g., DIPEA) in
synthesis and explains the irritation potential to moist tissues.

Stability Data

+ Thermal Stability: Stable up to 150°C (Melting point typically ~60-80°C). Avoid heating
without solvent.

« Hydrolytic Stability: Slowly hydrolyzes in aqueous buffers at pH < 4 or pH > 9.

e Incompatibilities: Strong oxidizers (peroxides), Strong bases (induces polymerization or
hydrolysis).

Emergency Response Protocols
First Aid (Self-Validating Steps)

+ Eye Contact: Immediate irrigation is critical.[4] The compound may hydrolyze to release HCI
locally.
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o Protocol: Rinse for 15 minutes. Check pH of eye runoff if possible; continue rinsing until
pH is neutral (7.0-7.4).

Skin Contact:

o Protocol: Wash with soap and water.[1][2][3][5][6] Do not use ethanol; alcohol enhances
the transdermal absorption of lipophilic fluorophenoxy compounds.

Inhalation:

o Protocol: Move to fresh air.[7][1][2][3][4][6] If wheezing occurs (sign of respiratory
sensitization), administer oxygen and seek medical attention immediately.

Spill Cleanup (Solid)

Isolate: Evacuate the immediate 3-meter radius.

PPE: Don double nitrile gloves, lab coat, and N95/P100 respirator.
Neutralize: Cover the spill with a generic absorbent (vermiculite).
Clean: Wipe the area with a 10% Sodium Carbonate (

) solution. This neutralizes any potential acidic hydrolysis products.

Verify: Use UV light (365 nm). Many pyrazines fluoresce; a dark surface indicates clean-up is
complete.

Waste Disposal

Classification: Halogenated Organic Waste.

Protocol: Do not mix with aqueous waste streams (prevents hydrolysis in the waste drum).
Dissolve in acetone or ethanol and place in the "Non-Chlorinated” or "Chlorinated" organic
waste container depending on facility rules (technically chlorinated, but often grouped by
BTU value).

Destruction: High-temperature incineration is required to mineralize the Fluorine and
Chlorine atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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